Cas no 1807252-91-0 (6-Chloro-2-iodo-3-phenylpyridine)

• Product Name: 6-Chloro-2-iodo-3-phenylpyridine
• CAS No: 1807252-91-0
• MF: C₁₁H₇ClIN
• MW: 315.537453889847
• CID: 4902749
• Update Time: 2025-10-29

6-Chloro-2-iodo-3-phenylpyridine Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-2-iodo-3-phenylpyridine

• Inchi： 1S/C11H7ClIN/c12-10-7-6-9(11(13)14-10)8-4-2-1-3-5-8/h1-7H
• InChI Key： WSMMDVCAMOYWOM-UHFFFAOYSA-N
• SMILES： IC1C(=CC=C(N=1)Cl)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 182
• XLogP3: 4.1
• Topological Polar Surface Area: 12.9

Additional information on 6-Chloro-2-iodo-3-phenylpyridine

Introduction to 6-Chloro-2-iodo-3-phenylpyridine (CAS No: 1807252-91-0)

6-Chloro-2-iodo-3-phenylpyridine, with the chemical formula C₈H₅ClIN, is a significant compound in the realm of pharmaceutical and agrochemical research. Its unique structural features, comprising a pyridine core substituted with chlorine, iodine, and phenyl groups, make it a versatile intermediate in the synthesis of various biologically active molecules. This compound has garnered considerable attention due to its potential applications in drug discovery and material science.

The molecular structure of 6-Chloro-2-iodo-3-phenylpyridine imparts distinct chemical properties that facilitate its use in organic synthesis. The presence of both electron-withdrawing and electron-donating groups allows for diverse functionalization strategies, making it a valuable building block for medicinal chemists. Recent advancements in synthetic methodologies have further enhanced the accessibility and utility of this compound, enabling more efficient pathways to complex target molecules.

In the context of pharmaceutical research, 6-Chloro-2-iodo-3-phenylpyridine has been explored as a precursor in the development of novel therapeutic agents. Its pyridine scaffold is a common motif in many drugs, including antiviral and anticancer compounds. The chlorine and iodine substituents provide handles for further chemical modifications, allowing for the introduction of additional functional groups that can modulate biological activity. For instance, recent studies have demonstrated its role in the synthesis of kinase inhibitors, which are crucial in targeted cancer therapies.

The agrochemical sector has also recognized the potential of 6-Chloro-2-iodo-3-phenylpyridine. Its structural features make it a promising candidate for developing new pesticides and herbicides. By leveraging its reactivity, researchers have been able to create derivatives with enhanced efficacy against plant pathogens. This has been particularly relevant in the face of growing concerns about pest resistance and the need for sustainable agricultural practices.

From a synthetic chemistry perspective, 6-Chloro-2-iodo-3-phenylpyridine serves as a key intermediate in cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings. These reactions are fundamental in constructing complex organic molecules and have found widespread applications in both pharmaceuticals and materials science. The ability to introduce aryl groups selectively allows for the creation of diverse libraries of compounds for high-throughput screening.

The versatility of 6-Chloro-2-iodo-3-phenylpyridine extends to its role in material science. Researchers have explored its use in the development of organic semiconductors and light-emitting diodes (OLEDs). The electronic properties imparted by its substituents make it an attractive candidate for designing materials with specific optoelectronic characteristics. This has opened up new avenues for innovation in display technologies and energy-efficient lighting solutions.

In summary, 6-Chloro-2-iodo-3-phenylpyridine (CAS No: 1807252-91-0) is a multifaceted compound with broad applications across multiple scientific disciplines. Its unique structural attributes enable diverse synthetic transformations, making it indispensable in pharmaceutical research, agrochemical development, and material science. As our understanding of its properties continues to evolve, so too will its impact on advancing scientific and technological frontiers.